Tubulin polymerization-IN-77

• Molecular Formula: C22H19BrF3NO7
• Molecular Weight: 546.3 g/mol
• InChI: InChI=1S/C22H19BrF3NO7/c1-29-11-5-4-10-13(17(11)30-2)21(28)34-16(10)15-12-9(6-7-27(15)22(24,25)26)14(23)19-20(18(12)31-3)33-8-32-19/h4-5,15-16H,6-8H2,1-3H3/t15-,16+/m1/s1
• InChIKey: YKVMBLHXZWIOCO-CVEARBPZSA-N

Standard tubulin inhibitors and noscapine analogs fail orthotopic GBM models due to poor BBB penetration or hydrolytic instability. Tubulin polymerization-IN-77 (15c) solves this via dual N-CF3 + 9′-Br modification.

• BBB PAMPA Pe = 12.09 (CNS+), 8.2-fold > temozolomide; brain tissue detectable at 4h (34.47 ng/g)
• Anti-migratory at 0.1 μM without cytotoxicity; 37.69% TGI (5 mg/kg, IP) with no weight loss or organ toxicity
• Hydrolytically stable at pH 1.0 (86% intact @ 48h) - benchmark N-CF3 stability
• Ships globally for R&D; not a controlled substance.

Tubulin Polymerization-IN-77 Overview

Tubulin polymerization-IN-77 (also known as Compound 15c) is a colchicine-binding site inhibitor (CBSI) that disrupts microtubule dynamics, leading to G2/M cell cycle arrest and apoptosis. Its primary reported differentiation is significant blood-brain barrier (BBB) permeability, which positions it as a research candidate specifically for glioblastoma (GBM) models [1]. The compound is characterized as a N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amine derivative [2].

Tubulin polymerization inhibitor targeting the colchicine-binding pocket; derived from noscapine with N‑CF3 and 9′‑Br modifications

Enhanced brain penetration and hydrolytic stability relative to parent noscapine, suited for CNS glioblastoma research models

• [1] TargetMol. Tubulin polymerization-IN-77 (Compound 15c) Product Datasheet. CAS No. 3023350-32-2. View Source
• [2] Hao, S. Y., et al. (2021). Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects. Bioorganic & Medicinal Chemistry, 31, 115985. View Source

Tubulin Polymerization-IN-77 Advantage in GBM Research

In the procurement of colchicine-binding site inhibitors (CBSIs) for neuroscience or oncology research, generic substitution is not a scientifically sound practice. While compounds like colchicine or combretastatin A-4 (CA-4) share a binding site, their physicochemical properties and biological profiles differ substantially. A critical differentiator for Tubulin polymerization-IN-77 is its reported blood-brain barrier (BBB) permeability, a feature not inherent to most CBSIs [1]. This specific property is essential for in vivo studies targeting central nervous system (CNS) malignancies like glioblastoma, where a non-BBB-permeable analog would fail to achieve therapeutic concentrations at the target site [2].

Unmodified noscapine or 9′‑bromo noscapine may not replicate the CNS permeability and brain retention profile

Temozolomide (TMZ) exhibits lower BBB permeation and distinct tolerability endpoints that can confound anti‑invasion readouts

N‑CF3 motif is critical for aqueous stability; analogs lacking this modification may degrade rapidly at low pH

• [1] MedChemExpress. Tubulin polymerization-IN-77 Product Datasheet. HY-170778. View Source
• [2] McLoughlin, E. C., & O'Boyle, N. M. (2020). Colchicine-Binding Site Inhibitors from Chemistry to Clinic: A Review. Pharmaceuticals, 13(1), 8. View Source

Tubulin Polymerization-IN-77 Head-to-Head Comparisons

BBB Permeability vs. TMZ

In MCF-7 breast cancer cells, Tubulin polymerization-IN-77 (Compound 15c) exhibits a lower IC50 value than the classic CBSI colchicine, indicating higher potency in this cellular context. This is a cross-study comparison where 15c achieves an IC50 of 0.067 µM [1], while colchicine is reported with an IC50 of approximately 0.11 µM [2].

BBB Permeability

Head-to-head

Pe = 12.09 (CNS+) vs TMZ 1.47 (CNS±) – 8.2‑fold higher

Supports CNS penetration workflow selection

PAMPA‑BBB assay; data from Cui et al. 2025

Evidence Dimension	In vitro Antiproliferative Activity (IC50)
Target Compound Data	0.067 ± 0.003 µM
Comparator Or Baseline	Colchicine: 0.11 ± 0.01 µM
Quantified Difference	Tubulin polymerization-IN-77 is 1.6-fold more potent.
Conditions	MCF-7 human breast cancer cell line; 48-72 hour exposure

Why This Matters

This data supports the selection of Tubulin polymerization-IN-77 over colchicine for assays where higher potency against MCF-7 cells is required.

• [1] Hao, S. Y., et al. (2021). Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects. Bioorganic & Medicinal Chemistry, 31, 115985. View Source
• [2] Patel, K., et al. (2019). Table 1: IC50 Values (nM) of Gloriosine and Colchicine in Various Human Cancer Cell Lines. PLoS ONE. View Source

Migration Inhibition vs. Noscapine and TMZ

Within the series of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amine derivatives synthesized and evaluated, compound 15c was identified as the most potent anti-proliferative agent. This head-to-head comparison established that 15c exhibited the strongest activity among all tested analogs [1].

Migration Inhibition

Head-to-head

≥20‑fold more potent than noscapine; ≥100‑fold vs TMZ

Supports anti‑migration endpoint interpretation

U118 MG Transwell, 0.1‑1 µM, 24 h

Evidence Dimension	Intra-series Anti-proliferative Activity Rank
Target Compound Data	Strongest anti-proliferation in the series.
Comparator Or Baseline	All other N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amine derivatives.
Quantified Difference	Top rank in SAR study.
Conditions	MCF-7 cell line; standardized MTT assay.

Why This Matters

This confirms that 15c is the optimal starting point from this chemical series for further research and development, justifying its selection over other closely related analogs.

• [1] Hao, S. Y., et al. (2021). Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects. Bioorganic & Medicinal Chemistry, 31, 115985. View Source

Aqueous Hydrolytic Stability

Tubulin polymerization-IN-77 demonstrates a significant therapeutic window based on a high selectivity index (SI). Its IC50 against MCF-7 cancer cells is 0.067 µM, while its IC50 against the normal human embryonic lung cell line WI-38 is 23.41 µM [1]. This results in a selectivity index of approximately 349.

Hydrolytic Stability

Reported

86% intact after 48 h at pH 1.0

Supports formulation and assay stability context

vs reference N‑CF3 amine (7% at 6 h)

Evidence Dimension	Cancer Cell vs. Normal Cell Cytotoxicity (Selectivity Index)
Target Compound Data	MCF-7 IC50 = 0.067 µM; WI-38 IC50 = 23.41 µM; SI ≈ 349.
Comparator Or Baseline	WI-38 normal human embryonic lung cells.
Quantified Difference	349-fold selectivity for cancer cells.
Conditions	MCF-7 (cancer) and WI-38 (normal) cell lines; MTT assay.

Why This Matters

A high selectivity index suggests a potentially lower likelihood of general cytotoxicity in vitro, making it a more refined tool for target validation studies compared to less selective pan-tubulin inhibitors.

• [1] Hao, S. Y., et al. (2021). Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects. Bioorganic & Medicinal Chemistry, 31, 115985. View Source

Tubulin Polymerization-IN-77 Application Scenarios

CNS-Penetrant Probe for Orthotopic GBM

The primary evidence-supported application for Tubulin polymerization-IN-77 is in the study of glioblastoma multiforme (GBM). Its reported blood-brain barrier permeability [1] makes it a superior tool compared to non-CNS-penetrant tubulin inhibitors for investigating the role of microtubule disruption in brain tumors. This property is critical for in vivo orthotopic GBM models, where the compound can reach the tumor site to induce G2/M arrest and apoptosis [2].

Non-Cytotoxic Anti-Invasion Studies

Mechanistic evidence shows that Tubulin polymerization-IN-77 (Compound 15c) blocks migration, invasion, and tube formation in HUVEC cells and regulates MMP-9 and TIMP-1 [1]. This dual anti-tubulin and anti-angiogenic activity profile makes it a valuable chemical probe for studying the intersection of cytoskeletal dynamics and angiogenesis, particularly in the context of metastatic cancer models.

Long-Term In Vivo Efficacy Without Toxicity

As the most potent compound identified in its structural series [1], Tubulin polymerization-IN-77 (Compound 15c) serves as an essential benchmark and lead compound for medicinal chemistry programs focused on optimizing CBSIs. Its defined structure and activity profile provide a solid foundation for designing next-generation derivatives with improved potency, selectivity, or pharmacokinetic properties.

Application

Selection Property

Validation Focus

Orthotopic GBM xenograft studies

BBB permeability and brain retention

Brain tissue exposure and target engagement confirmation

Migration‑inhibition assays

Wide separation between anti‑migratory and cytotoxic concentrations

Transwell and wound‑healing endpoint reproducibility

Multi‑week xenograft studies

Tolerability profile with body weight and serum biomarker stability

Tumor growth inhibition and organ toxicity biomarker endpoints

Chemical biology of N‑CF3 tubulin ligands

Hydrolytic stability and defined colchicine‑site docking

Structure‑stability relationship and tubulin polymerization assays

• [1] Hao, S. Y., et al. (2021). Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects. Bioorganic & Medicinal Chemistry, 31, 115985. View Source
• [2] TargetMol. Tubulin polymerization-IN-77 (Compound 15c) Product Datasheet. CAS No. 3023350-32-2. View Source